Cas no 1805467-13-3 (2,4-Bis(trifluoromethyl)-5-formylbenzamide)

• Product Name: 2,4-Bis(trifluoromethyl)-5-formylbenzamide
• CAS No: 1805467-13-3
• MF: C₁₀H₅F₆NO₂
• MW: 285.142623662949
• CID: 4964032
• Update Time: 2023-08-24

2,4-Bis(trifluoromethyl)-5-formylbenzamide Chemical and Physical Properties

Names and Identifiers

• 2,4-Bis(trifluoromethyl)-5-formylbenzamide

• Inchi： 1S/C10H5F6NO2/c11-9(12,13)6-2-7(10(14,15)16)5(8(17)19)1-4(6)3-18/h1-3H,(H2,17,19)
• InChI Key： YXOLKLFHQLUFTD-UHFFFAOYSA-N
• SMILES： FC(C1C=C(C(F)(F)F)C(C=O)=CC=1C(N)=O)(F)F

Computed Properties

• Exact Mass: 285.02244737 g/mol
• Monoisotopic Mass: 285.02244737 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 364
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 285.14
• XLogP3: 2
• Topological Polar Surface Area: 60.2